Cas no 106595-73-7 (Benzamide, 4-amino-N-[3-(diethylamino)propyl]-)

• Product Name: Benzamide, 4-amino-N-[3-(diethylamino)propyl]-
• CAS No: 106595-73-7
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• MDL: MFCD09736581
• CID: 1182857
• PubChem ID: 408817
• Update Time: 2025-06-30

Benzamide, 4-amino-N-[3-(diethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-N-[3-(diethylamino)propyl]-
• 4-amino-N-[3-(diethylamino)propyl]benzamide
• SCHEMBL2159841
• 4-Amino-N-(3-(diethylamino)propyl)benzamide
• 106595-73-7
• EC 700-444-1
• DTXSID60328277
• Benzamide, p-amino-N-(3-diethylaminopropyl)-
• AKOS000142452
• PAE091_3

• MDL： MFCD09736581
• Inchi： 1S/C14H23N3O/c1-3-17(4-2)11-5-10-16-14(18)12-6-8-13(15)9-7-12/h6-9H,3-5,10-11,15H2,1-2H3,(H,16,18)
• InChI Key： CAZRUCADWYKNSP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCCCN(CC)CC

Computed Properties

• Exact Mass: 249.18429
• Monoisotopic Mass: 249.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36
• LogP: 2.70260

Additional information on Benzamide, 4-amino-N-[3-(diethylamino)propyl]-

Benzamide, 4-amino-N-[3-(diethylamino)propyl]- (CAS No. 106595-73-7): A Comprehensive Overview

Benzamide, 4-amino-N-[3-(diethylamino)propyl]- (CAS No. 106595-73-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aromatic benzamide moiety with a substituted amine group. The presence of the diethylamino propyl chain introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The benzamide core of this compound is a well-known functional group in organic chemistry, often used as a building block for synthesizing more complex molecules. The 4-amino substitution on the benzene ring adds further functionality, enabling the molecule to participate in various chemical reactions such as nucleophilic substitutions or condensations. The N-[3-(diethylamino)propyl] group introduces a tertiary amine moiety, which can act as a base or serve as a site for further functionalization.

Recent studies have highlighted the potential of Benzamide, 4-amino-N-[3-(diethylamino)propyl]- in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases. For instance, its ability to modulate enzyme activity has been investigated in the context of cancer treatment and neurodegenerative disorders. The compound's unique structure allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, Benzamide, 4-amino-N-[3-(diethylamino)propyl]- has found utility in agrochemicals. Its ability to interact with biological systems makes it a potential candidate for herbicides or pesticides. Recent advancements in green chemistry have also led to the exploration of this compound as an environmentally friendly alternative to traditional agrochemicals.

The synthesis of Benzamide, 4-amino-N-[3-(diethylamino)propyl]- involves a series of well-established organic reactions. Starting from benzene derivatives, researchers employ methods such as Friedel-Crafts acylation or nucleophilic aromatic substitution to introduce the desired functional groups. The introduction of the diethylamino propyl chain typically involves alkylation or coupling reactions, ensuring high yields and purity.

From a materials science perspective, Benzamide, 4-amino-N-[3-(diethylamino)propyl]- has shown promise as a precursor for advanced materials such as polymers or hybrid organic-inorganic composites. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for applications in catalysis or sensing technologies.

Recent research has also focused on the environmental impact and degradation pathways of Benzamide, 4-amino-N-[3-(diethylamino)propyl]-. Studies indicate that under certain conditions, the compound undergoes hydrolysis or microbial degradation, reducing its persistence in the environment. These findings are crucial for assessing its safety and sustainability in industrial applications.

In conclusion, Benzamide, 4-amino-N-[3-(diethylamino)propyl]- (CAS No. 106595-73-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new potential uses and improve synthetic methodologies, this compound is poised to play an even greater role in advancing modern science and technology.